1-(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)-2-(naphthalen-2-yloxy)ethan-1-one

• IUPAC Name: 1-(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-2-naphthalen-2-yloxyethanone
• InChI: InChI=1S/C19H19F2NO2/c20-19(21)13-18(19)7-9-22(10-8-18)17(23)12-24-16-6-5-14-3-1-2-4-15(14)11-16/h1-6,11H,7-10,12-13H2
• InChI Key: DGUYPNIFLZEGND-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC2(F)F)C(=O)COC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C19H19F2NO2
• Molecular Weight: 331.4 g/mol
• CAS No.: 2176270-22-5

Description

The compound “1-(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)-2-(naphthalen-2-yloxy)ethan-1-one” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a cyclophane bearing a nitrogen-containing buckybowl was synthesized via sequential 1,3-dipolar cycloaddition and palladium-catalyzed intramolecular cyclization. The key to the successful synthesis is the strain-induced 1,3-dipolar cycloaddition of a polycyclic aromatic azomethine ylide.

Scientific Research Applications

Fluorination Techniques

The fluorination of organic compounds in water using Selectfluor F-TEDA-BF4 showcases a method for the selective and effective fluorination of various types of organic compounds, including naphthalene derivatives, to produce difluoro ketones and other fluorinated products. This approach underscores the compound's utility in facilitating fluorination reactions in a more environmentally benign solvent like water (Stavber et al., 2004).

Synthesis of Complex Molecules

The preparation and lipase-catalyzed optical resolution of 2,2,2-trifluoro-1-(naphthyl)ethanols demonstrate the compound's application in achieving enantioselective synthesis. This process is crucial for creating optically active intermediates that can be used in the synthesis of complex molecules, highlighting its importance in organic synthesis (Kato et al., 1995).

Metal-Organic Frameworks (MOFs)

A study on the enhancement of ethane selectivity in ethane-ethylene mixtures by perfluoro groups in Zr-based Metal-Organic Frameworks (MOFs) indicates the application of fluorinated compounds in modifying MOFs to improve gas separation performance. This research points to the potential of such compounds in developing advanced materials for gas storage and separation technologies (Pires et al., 2019).

Solvent Effects in Reactions

The solvent effects in the fluorination of aromatic molecules with 'F-TEDA-BF4' illustrate the compound's utility in modifying the outcome of fluorination reactions based on the solvent used. This study highlights the nuanced control over chemical reactions that can be achieved by understanding and manipulating solvent effects, thus broadening the scope of its applications in synthetic chemistry (Zupan et al., 1995).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would depend on the specific application or biological target, which is not specified in the current resources.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. As with all chemicals, appropriate safety measures should be taken when handling and storing this compound.